Cas no 1932660-77-9 ((3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol)

• Product Name: (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol
• CAS No: 1932660-77-9
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5246783
• Update Time: 2025-05-20

(3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-, (3R,4R)-
• (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H14N4O/c14-9-4-10-3-8(9)13-5-7(11-12-13)6-1-2-6/h5-6,8-10,14H,1-4H2/t8-,9-/m1/s1
• InChI Key： JIFLMUNRPDEYSD-RKDXNWHRSA-N
• SMILES： N1C[C@@H](N2C=C(C3CC3)N=N2)[C@H](O)C1

Additional information on (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol

Introduction to (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol (CAS No. 1932660-77-9)

{(3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1932660-77-9, represents a sophisticated molecular scaffold that has been extensively studied for its potential applications in drug discovery and development. The presence of a pyrrolidin-3-ol core combined with a 4-cyclopropyl-1H-1,2,3-triazol-1-yl substituent endows this molecule with distinct pharmacological characteristics that make it a promising candidate for further investigation.

The structural motif of (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol is of particular interest due to its ability to interact with biological targets in a manner that may elicit therapeutic effects. The pyrrolidin-3-ol ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to form hydrogen bonds and stabilize specific conformations. This feature is complemented by the 4-cyclopropyl substituent, which can enhance the metabolic stability and binding affinity of the molecule. Additionally, the triazole ring introduced through the 4-cyclopropyl group adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The compound (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol has been explored in several preclinical studies for its potential role in addressing unmet medical needs. Its unique structural features have led researchers to investigate its interactions with enzymes and receptors involved in inflammatory responses, pain management, and neurodegenerative disorders. The stereochemical configuration at the (3R,4R) positions further adds to its complexity and may play a critical role in determining its biological activity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of the pyrrolidin-3-ol and triazole moieties provides a rich chemical space for structure-based drug design. Computational modeling studies have suggested that this compound may exhibit favorable binding interactions with target proteins, making it an attractive candidate for further optimization. These studies have been supported by experimental data demonstrating preliminary bioactivity in cell-based assays.

The synthesis of (3R,4R)-4-(4-cyclopropyl-1H-1,2,3-triazol) presents a significant challenge due to the need to maintain the precise stereochemical integrity of the molecule. Advanced synthetic methodologies have been employed to achieve this goal, including asymmetric hydrogenation and transition-metal-catalyzed reactions. These techniques ensure that the final product retains the desired configuration at both stereocenters ((3R) and (4R)), which is crucial for its biological efficacy. The synthetic route also emphasizes scalability and cost-effectiveness to facilitate future industrial production.

Recent advancements in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its molecular structure and conformational dynamics. These studies have not only confirmed the identity of key functional groups but also revealed unexpected interactions between atoms within the molecule. Such findings are essential for refining structural models and predicting potential side effects.

The pharmacological profile of (3R,⁴_R) - ⁴-(⁴-cyclopropyl - ¹H - ¹，²，³ - triazole - ¹ - yl)pyrrolidine - ³ - ol has been evaluated through a series of in vitro assays designed to assess its interaction with relevant biological targets. Initial results indicate that this compound exhibits moderate affinity for certain enzymes implicated in metabolic disorders and may possess anti-inflammatory properties. However， further studies are needed to fully elucidate its mechanism of action and assess its potential as a drug candidate.

The development of novel pharmaceuticals often involves iterative optimization cycles where key structural features are modified based on biological feedback。 In the case of this compound， researchers are exploring derivatives with altered substituents or stereochemistry to enhance potency， selectivity， or pharmacokinetic profiles。 Such modifications are guided by computational predictions as well as experimental data from high-throughput screening campaigns。

The impact of stereochemistry on the biological activity of chiral molecules cannot be overstated。 The precise configuration at each stereocenter can significantly influence how a molecule interacts with biological targets。 In this context， maintaining or modifying the (³R,^⁴_R) stereochemistry will be critical during lead optimization efforts。 Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds on larger scales， facilitating more comprehensive pharmacological evaluations。

The role of computational chemistry in modern drug discovery cannot be overstated。 Molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how this compound will behave within different biological environments。 These predictions are invaluable for guiding experimental design and prioritizing candidates for further investigation。

The future prospects for this compound remain promising as ongoing research continues to uncover new therapeutic applications。 Collaborative efforts between academic institutions， biotechnology companies， and pharmaceutical firms will be essential for translating these findings into tangible medical benefits。 As our understanding grows， so too will our ability to harness nature's inspiration through synthetic chemistry。